Cas no 700368-52-1 ((2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol)
700368-52-1 structure
Product Name:(2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol
CAS No:700368-52-1
MF:C13H17NO8
MW:315.275984525681
CID:1740983
PubChem ID:129859038
Update Time:2025-04-21
(2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol Chemical and Physical Properties
Names and Identifiers
-
- (2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol
- (4-Nitrophenyl)methyl-beta-D-glucopyranoside
- Β-D-GLUCOPYRANOSIDE, (4-NITROPHENYL)METHYL
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-triol
- 700368-52-1
- EN300-37086471
- (4-Nitrophenyl)methyl-b-D-glucopyranoside
- p-nitrobenzyl beta-d-glucopyranoside
-
- Inchi: 1S/C13H17NO8/c15-5-9-10(16)11(17)12(18)13(22-9)21-6-7-1-3-8(4-2-7)14(19)20/h1-4,9-13,15-18H,5-6H2/t9-,10-,11+,12-,13-/m1/s1
- InChI Key: WDXXNSLGRCTMAE-UJPOAAIJSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 315.09541650g/mol
- Monoisotopic Mass: 315.09541650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Density: 1.55
- PSA: 145.20000
- LogP: -0.56550
(2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37086471-1.0g |
(2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]oxane-3,4,5-triol |
700368-52-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| 1PlusChem | 1P00FGW2-50mg |
(4-Nitrophenyl)methyl-beta-D-glucopyranoside |
700368-52-1 | 95% | 50mg |
$2096.00 | 2023-12-16 | |
| 1PlusChem | 1P00FGW2-100mg |
(4-Nitrophenyl)methyl-beta-D-glucopyranoside |
700368-52-1 | 95% | 100mg |
$2512.00 | 2023-12-16 |
(2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
700368-52-1 ((2r,3s,4s,5r,6r)-2-(hydroxymethyl)-6-[(4-nitrophenyl)methoxy]tetr Ahydropyran-3,4,5-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent